![molecular formula C28H24N2O4S B304811 2-{4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one](/img/structure/B304811.png)
2-{4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
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Overview
Description
2-{4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods, and its potential applications have been explored in various studies.
Mechanism of Action
The mechanism of action of 2-{4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes and proteins involved in cancer cell growth and proliferation. It may also interact with certain receptors in the brain, leading to its potential use in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, leading to their death. It has also been found to inhibit the growth of bacteria and fungi. Furthermore, studies have suggested that it may have neuroprotective effects, making it a potential candidate for the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments is its potential anticancer properties. It has been found to inhibit the growth of various cancer cell lines, making it a potential candidate for the development of new anticancer drugs. However, one of the limitations of using this compound is its potential toxicity, which needs to be further studied and evaluated.
Future Directions
There are various future directions for the study of 2-{4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One of the directions is the further exploration of its potential use in the treatment of Alzheimer's disease. Another direction is the development of new anticancer drugs based on the structure of this compound. Furthermore, the toxicity of this compound needs to be further studied and evaluated to ensure its safety for use in humans.
Synthesis Methods
There are various methods for synthesizing 2-{4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One of the commonly used methods involves the reaction of 2-aminobenzimidazole with 2-bromoacetic acid ethyl ester to form ethyl 2-(1H-benzimidazol-2-yl)acetate. This compound is then reacted with 2-(4-allyl-2-methoxyphenoxy)ethanol in the presence of potassium carbonate to form this compound.
Scientific Research Applications
2-{4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has potential applications in various scientific research fields. It has been studied for its anticancer properties, and it has been found to inhibit the growth of various cancer cell lines. This compound has also been studied for its antibacterial and antifungal properties. Furthermore, it has been explored for its potential use in the treatment of Alzheimer's disease.
properties
Molecular Formula |
C28H24N2O4S |
---|---|
Molecular Weight |
484.6 g/mol |
IUPAC Name |
(2Z)-2-[[4-[2-(2-methoxy-4-prop-2-enylphenoxy)ethoxy]phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one |
InChI |
InChI=1S/C28H24N2O4S/c1-3-6-19-11-14-24(25(17-19)32-2)34-16-15-33-21-12-9-20(10-13-21)18-26-27(31)30-23-8-5-4-7-22(23)29-28(30)35-26/h3-5,7-14,17-18H,1,6,15-16H2,2H3/b26-18- |
InChI Key |
HRRFXIYDQFULMJ-ITYLOYPMSA-N |
Isomeric SMILES |
COC1=C(C=CC(=C1)CC=C)OCCOC2=CC=C(C=C2)/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3 |
SMILES |
COC1=C(C=CC(=C1)CC=C)OCCOC2=CC=C(C=C2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3 |
Canonical SMILES |
COC1=C(C=CC(=C1)CC=C)OCCOC2=CC=C(C=C2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3 |
Origin of Product |
United States |
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